Cas no 312693-83-7 (Sodium taurocholate hydrate)

• Product Name: Sodium taurocholate hydrate
• CAS No: 312693-83-7
• MF: C₂₆H₄₆NNaO₈S
• MW: 555.700118541718
• CID: 2355731
• PubChem ID: 23687511
• Update Time: 2025-10-29

Sodium taurocholate hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium taurocholate hydrate
• Taurocholic acid sodium salt hydrate
• MLS002153446
• sodium taurocholate monohydrate
• Taurocholic acid, sodium salt hydrate, 98%
• Sodium taurocholate dihydrate
• Taurocholic Acid sodium hydrate
• HMS2234O08
• N-Choloyltaurine Sodium Salt Hydrate
• SMR001230811
• Sodium taurocholate hydrate, >=97.0% (TLC)
• Taurocholic
• 345909-26-4
• sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate;hydrate
• G73571
• Taurocholic acid sodium salt hydrate, BioXtra, >=95% (TLC)
• 2-[(3a,7a,12a-Trihydroxy-24-oxo-5ss-cholan-24-yl)amino]ethanesulfonic acid
• AKOS025310496
• MFCD00150819
• D70719
• CHEBI:181226
• Ethanesulfonic acid, 2-(((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)amino)-, sodium salt, hydrate (1:1:1)
• sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulonate;hydrate
• ETHANESULFONIC ACID, 2-(((3.ALPHA.,5.BETA.,7.ALPHA.,12.ALPHA.)-3,7,12-TRIHYDROXY-24-OXOCHOLAN-24-YL)AMINO)-, SODIUM SALT, HYDRATE (1:1:1)
• Taurocholic Acid (sodium hydrate)
• NS00073954
• WOX5F63THK
• 145-42-6 (anhydrous)
• 312693-83-7
• sodium hydrate taurocholate
• Taurocholic acid sodium salt hydrate, >=95% (TLC)
• UNII-WOX5F63THK
• CHEMBL1361792
• Sodium taurocholate hydrate, 96%
• sodiumtaurocholatemonohydrate
• CS-0213550
• 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid N-(2-sulfoethyl)amide
• TAUROCHOLIC ACID SODIUM SALT HYDRATE

• MDL： MFCD00150819
• Inchi： 1S/C26H45NO7S.Na.H2O/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29;;/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34);;1H2/q;+1;/p-1/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-;;/m1../s1
• InChI Key： RDAJAQDLEFHVNR-NEMAEHQESA-M
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@@H](C[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3C[C@@H]([C@@]21C)O)O)O)=O)(=O)(=O)[O-].[Na+].O

Computed Properties

• Exact Mass: 555.28418288g/mol
• Monoisotopic Mass: 555.28418288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 897
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined